Cas no 2080-58-2 (1,3-dithiolan-2-one)

1,3-dithiolan-2-one structure
1,3-dithiolan-2-one structure
Product Name:1,3-dithiolan-2-one
CAS No:2080-58-2
MF:C3H4OS2
MW:120.193258285522
CID:864544
PubChem ID:123140
Update Time:2025-04-19

1,3-dithiolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-dithiolan-2-one
    • 1,3-Dithiacyclopentane-2-one
    • Inchi: 1S/C3H4OS2/c4-3-5-1-2-6-3/h1-2H2
    • InChI Key: ZBEWVJOWXJNDGJ-UHFFFAOYSA-N
    • SMILES: S1C(=O)SCC1

Computed Properties

  • Exact Mass: 119.97042
  • Monoisotopic Mass: 119.97035709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 63.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.7Ų

Experimental Properties

  • PSA: 17.07
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